Cas no 571956-34-8 (N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide
• CAS No: 571956-34-8
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5417474
• PubChem ID: 16268437
• Update Time: 2025-07-09

N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decane-3-acetamide
• AKOS000820195
• VU0610448-1
• AB00769210-01
• N-(2,4-dimethylphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• F3319-0298
• 571956-34-8
• AKOS016847010
• Z14245072
• N-(2,4-DIMETHYLPHENYL)-2-{6-METHYL-2,4-DIOXO-1,3-DIAZASPIRO[4.5]DECAN-3-YL}ACETAMIDE
• N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

• Inchi： 1S/C19H25N3O3/c1-12-7-8-15(13(2)10-12)20-16(23)11-22-17(24)19(21-18(22)25)9-5-4-6-14(19)3/h7-8,10,14H,4-6,9,11H2,1-3H3,(H,20,23)(H,21,25)
• InChI Key： WLSIJSJYRGQINQ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCCC2C)NC(N1CC(NC1C=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.11±0.40(Predicted)

Additional information on N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

Introduction to N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide and Its Significance in Modern Chemical Biology

N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide, with the CAS number 571956-34-8, represents a fascinating compound in the realm of chemical biology. This molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate spirocyclic structure and the presence of multiple functional groups make it a promising candidate for further investigation.

The compound's molecular framework is characterized by a spirocyclic core, which is a key feature that contributes to its distinct chemical properties. The spirocyclic structure arises from the combination of a 1,3-diazaspiro[4.5]decan-2-one moiety with an acetylamide group, further modified by a 2,4-dimethylphenyl substituent. This arrangement not only imparts stability to the molecule but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a significant interest in spirocyclic compounds due to their potential as bioactive molecules. Spirocycles are known for their rigid three-dimensional structures, which can facilitate specific binding interactions with biological targets. The N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide molecule leverages this property, making it an attractive scaffold for designing novel therapeutic agents.

The presence of the 6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan moiety adds another layer of complexity to the compound's structure. This moiety is known to exhibit interesting pharmacological properties and has been explored in various research studies. The combination of these structural elements suggests that N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide could exhibit unique biological activities that are worthy of further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The spirocyclic core and the acetylamide group provide multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule to target specific biological pathways. This flexibility makes N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide a valuable asset in the development of new drugs.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. These molecules have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural features of N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide align well with these findings, suggesting that it could be a promising candidate for further pharmacological investigation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between two precursor molecules. The subsequent introduction of the acetylamide group and other substituents requires precise control over reaction conditions to achieve the desired product.

In conclusion, N-(2,4-dimethylphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide (CAS no.571956-34-8) is a structurally complex and intriguing molecule with significant potential in chemical biology and drug development. Its unique spirocyclic structure and functional groups make it an attractive candidate for further research aimed at uncovering its biological activities and developing novel therapeutic agents.